4-(4-Octylphenyl)benzoic acid

• IUPAC Name: 4-(4-octylphenyl)benzoic acid
• InChI: InChI=1S/C21H26O2/c1-2-3-4-5-6-7-8-17-9-11-18(12-10-17)19-13-15-20(16-14-19)21(22)23/h9-16H,2-8H2,1H3,(H,22,23)
• InChI Key: HXBKPYIEQLLNBK-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCC1=CC=C(C=C1)C2=CC=C(C=C2)C(=O)O
• Molecular Formula: C21H26O2
• DSSTOX Substance ID: DTXSID30364925
• Molecular Weight: 310.4 g/mol
• CAS No.: 59662-49-6

Description

This compound has a pEC50 value of 6.9, indicating its high efficacy in activating the RARβ2 receptor . Retinoic acid receptors are nuclear receptors that play crucial roles in regulating gene expression, cell differentiation, and proliferation.

Mechanism of Action

Target of Action

4-(4-Octylphenyl)benzoic acid is a potent and selective agonist for the Retinoic Acid Receptor β2 (RARβ2) . RARβ2 is a nuclear receptor that regulates gene expression. It plays a crucial role in cellular differentiation and proliferation, making it a potential target for therapeutic interventions in conditions like type 2 diabetes and hepatic steatosis .

Mode of Action

As an agonist, this compound binds to the RARβ2 receptor, triggering a conformational change that allows the receptor to regulate gene expression . This interaction leads to changes in cellular processes, particularly those involved in differentiation and proliferation .

Biochemical Pathways

It’s known that the compound’s action is linked to thephenylpropanoid pathway , which is responsible for the biosynthesis of a wide range of secondary metabolites . The compound’s interaction with the RARβ2 receptor likely influences this pathway, leading to downstream effects on cellular differentiation and proliferation .

Pharmacokinetics

It’s soluble in dmso , suggesting it may have good bioavailability

Result of Action

The binding of this compound to the RARβ2 receptor leads to changes in gene expression that can influence cellular differentiation and proliferation . This can have significant effects at the molecular and cellular levels, potentially offering therapeutic benefits in conditions like type 2 diabetes and hepatic steatosis .

Action Environment

The action of this compound can be influenced by various environmental factors. For instance, the compound’s stability and efficacy might be affected by temperature, as it has a specific melting point . Additionally, its interaction with the RARβ2 receptor and subsequent effects might be influenced by the presence of other molecules in the cellular environment.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of AC 55649 involves the following steps:

Starting Materials: The synthesis begins with the preparation of 4-octylbiphenyl, which is obtained by coupling 4-bromooctylbenzene with phenylboronic acid using a palladium-catalyzed Suzuki coupling reaction.

Carboxylation: The resulting 4-octylbiphenyl is then subjected to carboxylation using carbon dioxide in the presence of a strong base such as potassium tert-butoxide to yield 4’-octyl-4-biphenylcarboxylic acid.

Industrial Production Methods

Industrial production of AC 55649 follows similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques such as high-performance liquid chromatography (HPLC) ensures the production of high-purity AC 55649 .

Chemical Reactions Analysis

Types of Reactions

AC 55649 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acid derivatives.

Reduction: Reduction reactions can convert the carboxylic acid group to an alcohol group.

Substitution: The aromatic rings in AC 55649 can undergo electrophilic aromatic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are used.

Substitution: Electrophilic aromatic substitution reactions often use reagents like bromine or nitric acid under acidic conditions.

Major Products

The major products formed from these reactions include various substituted biphenyl derivatives and alcohols, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

AC 55649 has a wide range of scientific research applications:

Chemistry: It is used as a tool compound to study the activation and modulation of retinoic acid receptors.

Biology: AC 55649 is employed in research on cell differentiation and proliferation, particularly in studies involving neural differentiation and limb regeneration.

Medicine: The compound is investigated for its potential therapeutic applications in cancer treatment, as it can modulate gene expression and inhibit tumor growth.

Industry: AC 55649 is used in the development of new pharmaceuticals and as a reference compound in drug discovery.

Comparison with Similar Compounds

Similar Compounds

AM-580: Another retinoic acid receptor agonist with high selectivity for RARβ2.

Trifarotene: A potent and selective RARγ agonist.

LG-100064: An agonist of retinoid-X-receptor (RXR) with selectivity for RXRα, RXRβ, and RXRγ.

Uniqueness

AC 55649 is unique due to its high selectivity for the RARβ2 isoform, with a pEC50 value of 6.9 compared to 5.7 for RARβ1 and 5.6 for RARα . This selectivity allows for more targeted studies and potential therapeutic applications, particularly in cancer research and neural differentiation .